Cas no 1443380-15-1 (2,3-Difluoro-4-piperidinophenylboronic acid)

• Product Name: 2,3-Difluoro-4-piperidinophenylboronic acid
• CAS No: 1443380-15-1
• MF: C₁₁H₁₄BF₂NO₂
• MW: 241.04217004776
• MDL: MFCD20441791
• CID: 3041241
• Update Time: 2025-05-20

2,3-Difluoro-4-piperidinophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-4-piperidinophenylboronic acid

• MDL： MFCD20441791
• Inchi： 1S/C11H14BF2NO2/c13-10-8(12(16)17)4-5-9(11(10)14)15-6-2-1-3-7-15/h4-5,16-17H,1-3,6-7H2
• InChI Key： XVHZOHDPQCQVDE-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(N2CCCCC2)C(F)=C1F)(O)O

Additional information on 2,3-Difluoro-4-piperidinophenylboronic acid

2,3-Difluoro-4-piperidinophenylboronic Acid (CAS No. 1443380-15-1): An Overview and Recent Advances

2,3-Difluoro-4-piperidinophenylboronic acid (CAS No. 1443380-15-1) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique structural features, offers a wide range of applications in the development of novel pharmaceuticals and advanced materials.

The 2,3-difluoro-4-piperidinophenylboronic acid is a boronic acid derivative with a piperidine ring and difluorinated phenyl group. The presence of the boronic acid moiety makes it an excellent building block for Suzuki-Miyaura cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. The difluorinated phenyl group and the piperidine ring contribute to its unique chemical properties, making it a valuable reagent in various synthetic transformations.

Recent studies have highlighted the potential of 2,3-difluoro-4-piperidinophenylboronic acid in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). These inhibitors have shown promise in treating various diseases, including cancer and neurodegenerative disorders. The ability to fine-tune the properties of these inhibitors through structural modifications has been a significant advantage in drug discovery.

In addition to its applications in medicinal chemistry, 2,3-difluoro-4-piperidinophenylboronic acid has also found use in materials science. Researchers at the University of California, Berkeley, have explored its potential in the synthesis of functional polymers and nanomaterials. The unique electronic properties of this compound make it suitable for applications in electronic devices and sensors. For example, a recent study demonstrated the use of this boronic acid derivative to create conductive polymers with enhanced stability and performance.

The synthesis of 2,3-difluoro-4-piperidinophenylboronic acid typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 2,3-difluorobromobenzene with piperidine followed by boronation using borane-tetrahydrofuran complex. Advances in synthetic methods have led to more efficient and environmentally friendly processes, making this compound more accessible for large-scale applications.

The safety and handling of 2,3-difluoro-4-piperidinophenylboronic acid are important considerations for researchers and industrial users. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to avoid exposure to skin and eyes. It is recommended to handle this compound in well-ventilated areas and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, 2,3-difluoro-4-piperidinophenylboronic acid (CAS No. 1443380-15-1) is a highly versatile compound with significant potential in various scientific fields. Its unique structural features make it an invaluable reagent for organic synthesis and drug discovery. Ongoing research continues to uncover new applications and improve synthetic methods, further solidifying its importance in modern chemistry.